Cas no 2228087-15-6 (2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetic acid
• CAS No: 2228087-15-6
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5860645
• PubChem ID: 165793776
• Update Time: 2025-05-24

2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetic acid
• 2-amino-2-[1-(3-methylpyridin-2-yl)cyclopropyl]acetic acid
• 2228087-15-6
• EN300-1835894

• Inchi： 1S/C11H14N2O2/c1-7-3-2-6-13-9(7)11(4-5-11)8(12)10(14)15/h2-3,6,8H,4-5,12H2,1H3,(H,14,15)
• InChI Key： KAMXEYCSUGYURY-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2C(C)=CC=CN=2)CC1)N)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetic acid

Introduction to 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetic acid (CAS No. 2228087-15-6)

2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetic acid, identified by its CAS number 2228087-15-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid core, which is a structural motif known for its potential biological activity and synthetic utility. The presence of an amino group and a substituted pyridine ring further enhances its appeal as a building block for drug discovery and medicinal chemistry research.

The molecular structure of 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetic acid consists of a cyclopropyl ring attached to an acetic acid derivative, with the amino functionality positioned at the alpha carbon. The pyridine ring, substituted with a methyl group at the 3-position, introduces additional electronic and steric properties that can influence the compound's reactivity and interaction with biological targets. This unique combination of functional groups makes it a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their distinctive chemical properties and biological activities. The cyclopropyl group, being a small, rigid three-membered ring, can introduce conformational constraints that may enhance binding affinity to specific protein targets. Additionally, the amino group provides opportunities for further derivatization, allowing chemists to tailor the compound's properties for specific applications.

One of the most compelling aspects of 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetic acid is its potential as a scaffold for drug discovery. The pyridine moiety is particularly well-known for its presence in numerous bioactive molecules, including kinase inhibitors and antiviral agents. By incorporating this motif into a cyclopropylacetic acid backbone, researchers can leverage existing knowledge about pyridine-based pharmacophores while exploring new chemical space. This approach has been successful in identifying compounds with improved pharmacokinetic profiles and enhanced target engagement.

Recent studies have highlighted the importance of cyclopropylacetic acid derivatives in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The structural features of 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetic acid make it an attractive candidate for further investigation in these fields. For instance, the combination of an amino group and a pyridine ring could facilitate interactions with enzymes or receptors involved in disease pathways.

The synthesis of 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetic acid presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring is known to be relatively stable under standard reaction conditions, which can complicate its introduction into complex molecules. However, recent advances in synthetic methodologies have made it possible to construct such structures with greater ease and efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in developing routes to these challenging scaffolds.

Furthermore, the presence of the pyridine ring opens up possibilities for further functionalization through various chemical transformations. For example, palladium-catalyzed coupling reactions can be used to introduce additional substituents at different positions on the pyridine ring, allowing for fine-tuning of the compound's properties. Such modifications are crucial for optimizing drug-like characteristics such as solubility, metabolic stability, and binding affinity.

In conclusion, 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetic acid (CAS No. 2228087-15-6) represents an exciting opportunity for researchers in pharmaceutical chemistry and drug discovery. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications across multiple disease areas. As synthetic methodologies continue to evolve, the accessibility of such complex molecules will increase, paving the way for new discoveries and innovations in medicinal chemistry.